7-[4-(difluoromethoxy)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-[4-(difluoromethoxy)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H11F2N3O/c1-9-8-13-17-7-6-12(19(13)18-9)10-2-4-11(5-3-10)20-14(15)16/h2-8,14H,1H3
• InChI Key: DPLHHAHJSLCJBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=C1)C3=CC=C(C=C3)OC(F)F
• Molecular Formula: C14H11F2N3O
• Molecular Weight: 275.25 g/mol

Description

7-[4-(difluoromethoxy)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine is a synthetic compound that has been gaining attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 7-[4-(difluoromethoxy)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine involves its ability to target specific signaling pathways. It has been found to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation, inflammation, and neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce the production of inflammatory cytokines, and exhibit neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 7-[4-(difluoromethoxy)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine in lab experiments include its specificity and potency in targeting specific signaling pathways. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research on 7-[4-(difluoromethoxy)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine. These include further studies on its safety and efficacy in animal models, clinical trials to determine its potential therapeutic applications in humans, and the development of more potent and selective analogs. Additionally, research on the potential use of this compound in combination with other drugs or therapies may also be explored.

Scientific Research Applications

7-[4-(difluoromethoxy)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. In cancer research, it has been found to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In inflammation research, it has been found to reduce the production of inflammatory cytokines. In neurological disorder research, it has been found to exhibit neuroprotective effects.